Cas no 1779427-09-6 (3-(2-Aminopropan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product name: 3-(2-Aminopropan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 1779427-09-6
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5690884
• PubChem ID: 105447452

3-(2-Aminopropan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminopropan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• 3-(2-Aminopropan-2-yl)-3-hydroxytetrahydrothiophene 1,1-dioxide
• 1779427-09-6
• EN300-1643771
• 3-(2-Aminopropan-2-yl)-1,1-dioxothiolan-3-ol
• Thiophene-3-ol, 3-(1-amino-1-methylethyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C7H15NO3S/c1-6(2,8)7(9)3-4-12(10,11)5-7/h9H,3-5,8H2,1-2H3
• InChI Key： CHCFYIHNMGUOIE-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C(C)(C)N)O)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 394.1±27.0 °C(Predicted)
• pka: 10.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes